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Introduction
Sorbic chloride, also known as sorboyl chloride or trans,trans-2,4-hexadienoyl chloride, is a

reactive acyl chloride derived from sorbic acid. Its conjugated diene structure and reactive

carbonyl group make it a versatile reagent in organic synthesis, enabling the introduction of the

sorboyl moiety into a variety of molecules. This guide provides an in-depth overview of sorbic
chloride, including its chemical identifiers, physical and chemical properties, synthesis, and

key applications with detailed experimental insights.

Core Identifiers and Properties of Sorbic Chloride
Sorbic chloride is a colorless to yellow liquid that is classified as a dangerous good for

transport due to its corrosive nature.[1] It is soluble in water and dichloromethane.[2]
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Identifier Value Reference

CAS Number 2614-88-2 [1][3][4][5][6]

Molecular Formula C₆H₇ClO [1][6]

Molecular Weight 130.57 g/mol [1][6]

Alternate Names

Sorboyl chloride; trans,trans-

2,4-Hexadienoyl chloride;

Sorbic acid chloride

[1][2]

UN Number 3265 [5]

A summary of its key physical and chemical properties is provided below.

Property Value Reference

Appearance Colorless to yellow liquid [2]

Purity ≥80% (GC) [2]

Boiling Point 64-68 °C [7]

Density 1.0666 g/cm³ [5]

Flash Point 0 °C

Synthesis of Sorbic Chloride
Sorbic chloride is most commonly synthesized from sorbic acid by reaction with a chlorinating

agent, such as thionyl chloride (SOCl₂).

Experimental Protocol: Synthesis from Sorbic Acid with
Thionyl Chloride
This procedure outlines the laboratory-scale synthesis of sorbic chloride from sorbic acid

using thionyl chloride.

Materials:
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Sorbic acid

Thionyl chloride (SOCl₂)

Dry dichloromethane (DCM) or another suitable inert solvent

Round-bottom flask

Reflux condenser with a drying tube (e.g., filled with CaCl₂)

Magnetic stirrer and stir bar

Heating mantle

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, suspend sorbic acid in an excess of thionyl chloride. A

common molar ratio is 1:2 to 1:3 of sorbic acid to thionyl chloride.[8] The reaction can also be

performed in an inert solvent like dichloromethane.

Equip the flask with a reflux condenser fitted with a drying tube to protect the reaction from

atmospheric moisture.

Stir the mixture at room temperature for a short period, then gently heat the reaction mixture

to reflux.[9] The reaction progress can be monitored by the cessation of gas evolution (HCl

and SO₂). The reaction is typically complete within a few hours.

After the reaction is complete, allow the mixture to cool to room temperature.

Carefully remove the excess thionyl chloride and solvent under reduced pressure using a

rotary evaporator. It is crucial to use a trap cooled with dry ice/acetone or liquid nitrogen to

capture the volatile and corrosive thionyl chloride.

The crude sorbic chloride can be purified by fractional distillation under reduced pressure.

[7]
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Safety Precautions:

This reaction should be performed in a well-ventilated fume hood as it releases toxic and

corrosive gases (HCl and SO₂).

Thionyl chloride is highly corrosive and reacts violently with water. Handle with appropriate

personal protective equipment (gloves, safety glasses, lab coat).

A schematic of the synthesis of sorbic chloride from sorbic acid is presented below.
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Caption: Synthesis of Sorbic Chloride.

Key Reactions and Applications
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Sorbic chloride serves as a key building block in the synthesis of a range of organic

compounds.

Diels-Alder Reaction
The conjugated diene system of the sorboyl group can participate as the diene component in

Diels-Alder reactions, a powerful method for forming six-membered rings.[10] Sorbic chloride
can be used in both intermolecular and intramolecular Diels-Alder reactions to construct

complex cyclic systems.[11][12][13]

A generalized workflow for an intramolecular Diels-Alder reaction involving a sorboyl derivative

is depicted below.
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Intramolecular Diels-Alder Workflow
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Caption: Intramolecular Diels-Alder Workflow.

Preparation of Thiol Esters
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Sorbic chloride readily reacts with thiols to form the corresponding α,β-unsaturated thiol

esters. These compounds have applications in areas such as materials science and bioorganic

chemistry.

Acylation of Pyrazoles
Sorbic chloride can be used to acylate nitrogen-containing heterocycles like pyrazoles,

leading to the formation of N-acylpyrazoles. These derivatives are of interest in medicinal

chemistry due to the prevalence of the pyrazole scaffold in bioactive molecules.

Biological Activity and Signaling Pathways
While there is no direct evidence of sorbic chloride itself being involved in specific cellular

signaling pathways, its parent compound, sorbic acid, and its salts are widely used as

antimicrobial agents.[14] The antimicrobial action of sorbic acid is attributed to several

mechanisms, including the inhibition of enzymes, particularly those with sulfhydryl groups, and

the disruption of cell membrane function.

The general mechanism of action for many chemical preservatives involves interference with

microbial cell processes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b051722?utm_src=pdf-body
https://www.benchchem.com/product/b051722?utm_src=pdf-body
https://www.benchchem.com/product/b051722?utm_src=pdf-body
https://m.youtube.com/watch?v=FK8HgE_ePow
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Antimicrobial Mechanisms
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Caption: Antimicrobial Action of Preservatives.

It is important to note that the reactivity of sorbic chloride would likely lead to non-specific

interactions with biological macromolecules, and its effects would differ significantly from those
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of the less reactive sorbic acid. Further research is needed to elucidate any specific biological

signaling roles of sorbic chloride or its immediate derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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